Cas no 1803752-62-6 (Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate)
Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate
-
- Inchi: 1S/C10H5F4NO2/c1-17-9(16)5-2-7(10(12,13)14)6(4-15)8(11)3-5/h2-3H,1H3
- InChI Key: KVQCYSUMWSHDAL-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)OC)C=C(C(F)(F)F)C=1C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 346
- XLogP3: 2.5
- Topological Polar Surface Area: 50.1
Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011797-250mg |
Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate |
1803752-62-6 | 97% | 250mg |
504.00 USD | 2021-05-31 | |
| Alichem | A015011797-500mg |
Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate |
1803752-62-6 | 97% | 500mg |
855.75 USD | 2021-05-31 | |
| Alichem | A015011797-1g |
Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate |
1803752-62-6 | 97% | 1g |
1,445.30 USD | 2021-05-31 |
Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate
Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate (CAS No. 1803752-62-6): A Comprehensive Overview
Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate, with the CAS number 1803752-62-6, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that make it a valuable intermediate in the development of various therapeutic agents. The presence of multiple functional groups, including a cyano group, a fluoro atom, and a trifluoromethyl group, endows this molecule with distinct chemical properties that are highly relevant to modern drug discovery and molecular design.
The structural formula of Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate can be described as follows: a benzene ring substituted at the 3-position with a fluoro atom, at the 4-position with a cyano group, and at the 5-position with a trifluoromethyl group. The esterification at the methyl group further enhances its utility as a synthetic precursor. This specific arrangement of functional groups contributes to its reactivity and makes it a versatile building block in organic synthesis.
In recent years, there has been growing interest in benzoate derivatives due to their potential applications in medicinal chemistry. The cyano group, for instance, is known for its ability to enhance binding affinity to biological targets, while the fluoro and trifluoromethyl groups are frequently incorporated into drug molecules to improve metabolic stability and lipophilicity. These features make Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate an attractive candidate for further exploration in drug development.
One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have utilized it as an intermediate in the preparation of various pharmacologically active compounds. For example, studies have demonstrated its utility in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The trifluoromethyl group, in particular, has been shown to enhance the binding affinity of kinase inhibitors to their target enzymes, thereby improving their therapeutic efficacy.
Recent advancements in computational chemistry have also highlighted the importance of Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate in drug design. Molecular modeling studies have revealed that the presence of the cyano and trifluoromethyl groups can significantly influence the conformational flexibility and binding properties of drug candidates. These insights have guided researchers in optimizing molecular structures for better pharmacokinetic profiles.
The fluoro atom in Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate is another key feature that contributes to its significance in pharmaceutical chemistry. Fluorine substitution is a common strategy in drug design due to its ability to modulate physicochemical properties such as solubility, permeability, and metabolic stability. This has led to numerous successful drugs where fluorine atoms play a critical role in their efficacy and safety.
In addition to its applications in drug development, Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The combination of electron-withdrawing groups like the cyano and trifluoromethyl groups enhances its charge transport capabilities, making it suitable for these advanced applications.
The synthesis of Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate involves multi-step organic reactions that highlight its complexity as a chemical entity. Traditional synthetic routes often involve halogenation followed by nucleophilic substitution or cross-coupling reactions. However, recent methodologies have focused on greener and more efficient synthetic strategies, such as photoredox catalysis and flow chemistry, which offer improved yields and reduced environmental impact.
The versatility of Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate is further underscored by its use in combinatorial chemistry libraries. These libraries are essential tools in high-throughput screening programs aimed at identifying novel lead compounds for drug discovery. By incorporating this compound into diverse molecular architectures, researchers can rapidly explore new chemical spaces and uncover potential therapeutic agents.
Future research directions may focus on expanding the applications of Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate into other areas of medicinal chemistry. For instance, exploring its potential as an intermediate for antiviral or antibacterial agents could open new avenues for therapeutic intervention. Additionally, investigating its role in developing next-generation materials could lead to breakthroughs in nanotechnology and sustainable energy solutions.
In conclusion, Methyl 4-cyano-3-fluoro-5-(trifluoromethylation benzoate (CAS No. 1803752-62-6) is a multifaceted compound with significant implications across pharmaceutical chemistry and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials alike. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in both academic and industrial settings.
1803752-62-6 (Methyl 4-cyano-3-fluoro-5-(trifluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)